Cas no 1803741-09-4 (7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole)

• Product Name: 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole
• CAS No: 1803741-09-4
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4816798
• Update Time: 2025-05-20

7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole

• Inchi： 1S/C9H5BrFNO2/c10-4-7(13)5-2-1-3-6-8(5)14-9(11)12-6/h1-3H,4H2
• InChI Key： CHEMFOARQWFNLG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C2C=1OC(=N2)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole

7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole: A Comprehensive Overview

7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole, identified by the CAS number 1803741-09-4, is a significant compound in the field of organic chemistry, particularly within heterocyclic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a benzo[d]oxazole core, which is a fused bicyclic system comprising a benzene ring and an oxazole ring, with substituents at the 7 and 2 positions: a 2-bromoacetyl group and a fluorine atom, respectively.

The synthesis of 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and green chemistry principles. The incorporation of the bromoacetyl group introduces versatility into the molecule, allowing for further functionalization and exploration of its chemical reactivity.

Recent studies have highlighted the potential of benzo[d]oxazole derivatives in drug discovery, particularly in the context of anti-cancer therapies. The presence of the fluorine atom at position 2 enhances the molecule's lipophilicity, which is crucial for drug bioavailability. Additionally, the bromoacetyl group can serve as a reactive site for conjugation with other bioactive molecules, opening avenues for targeted drug delivery systems.

In terms of pharmacological activity, 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole has shown promising results in preclinical models, demonstrating selective cytotoxicity against cancer cell lines while exhibiting reduced toxicity towards normal cells. This selectivity is attributed to the compound's ability to modulate specific cellular pathways involved in cancer progression, such as apoptosis induction and inhibition of tumor angiogenesis.

The structural uniqueness of this compound also makes it a valuable tool in materials science. Its aromatic system and heteroatoms contribute to its electronic properties, making it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic characteristics.

From an analytical standpoint, the characterization of 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole has been enhanced by modern spectroscopic techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both academic and industrial applications.

In conclusion, 7-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole, with its unique structural features and diverse functional groups, represents a versatile molecule with significant potential across multiple scientific disciplines. Its role in drug discovery, materials science, and organic synthesis underscores its importance as a valuable compound for future research and development.